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Compound of Interest

Compound Name: Efinaconazole-d4

Cat. No.: B10821928 Get Quote

This guide provides an in-depth overview of commercial suppliers of Efinaconazole-d4 for

research applications, tailored for researchers, scientists, and professionals in drug

development. Efinaconazole-d4 is the deuterated analog of Efinaconazole, a broad-spectrum

triazole antifungal agent.[1] It is primarily utilized as an internal standard in analytical and

pharmacokinetic studies to ensure the precise quantification of Efinaconazole in biological

matrices through methods like gas chromatography-mass spectrometry (GC-MS) or liquid

chromatography-mass spectrometry (LC-MS).[1][2]

Commercial Availability and Product Specifications
Several specialized chemical suppliers offer Efinaconazole-d4 for research purposes. The

following table summarizes the available information on these suppliers and their product

specifications. Please note that pricing and specific available quantities are often subject to

inquiry and are therefore not exhaustively listed.
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Supplier
Product
Name

Catalog
Number

Purity
Available
Quantities

Intended
Use

Cayman

Chemical

Efinaconazol

e-d4
33638

≥99%

deuterated

forms (d1-d4)

[1]

500 µg[3]

Internal

standard for

GC- or LC-

MS[1]

Veeprho
Efinaconazol

e-D4
DVE00567

Information

available

upon request

Information

available

upon request

Internal

standard for

analytical and

pharmacokin

etic

research[2]

Acanthus

Research

Efinaconazol

e-D4
E-20628-01

Information

available

upon request

In Stock -

Ready to

Ship (specific

quantities

upon request)

[4]

Drug

Substance

Stable

Isotope

Labeled

Reference

Standard[4]

Mechanism of Action: Inhibition of Fungal
Ergosterol Biosynthesis
Efinaconazole functions by disrupting the integrity of the fungal cell membrane through the

inhibition of ergosterol biosynthesis.[5][6][7] Specifically, it targets and inhibits the fungal

cytochrome P450 enzyme, lanosterol 14α-demethylase.[5][6] This enzyme is crucial for the

conversion of lanosterol to ergosterol, an essential component of the fungal cell membrane that

is analogous to cholesterol in mammalian cells.[5] The inhibition of this enzyme leads to a

depletion of ergosterol and an accumulation of toxic sterol intermediates within the cell

membrane.[5][6] This disruption of membrane integrity increases cell permeability, leading to

the leakage of essential cellular contents and ultimately fungal cell death.[5]
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Caption: Efinaconazole's mechanism of action in fungal cells.

Experimental Protocol: Quantification of
Efinaconazole in Biological Samples using
Efinaconazole-d4 as an Internal Standard
The following is a representative experimental protocol for the quantification of Efinaconazole

in a biological matrix (e.g., plasma) using Efinaconazole-d4 as an internal standard (IS) with

LC-MS/MS. This protocol is a composite of methodologies described in the literature and

should be optimized for specific experimental conditions.[8][9]

1. Materials and Reagents

Efinaconazole analytical standard

Efinaconazole-d4 internal standard

Acetonitrile (HPLC grade)

Methanol (HPLC grade)
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Formic acid

Water (deionized, 18 MΩ·cm)

Biological matrix (e.g., human plasma)

Microcentrifuge tubes

Vortex mixer

Centrifuge

Autosampler vials

2. Standard Solution Preparation

Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Efinaconazole and

Efinaconazole-d4 in methanol to prepare individual primary stock solutions.

Working Standard Solutions: Prepare serial dilutions of the Efinaconazole primary stock

solution in a 50:50 mixture of acetonitrile and water to create calibration standards at various

concentrations.

Internal Standard Working Solution: Dilute the Efinaconazole-d4 primary stock solution with

the same diluent to a final concentration (e.g., 100 ng/mL).

3. Sample Preparation (Liquid-Liquid Extraction)

To a 100 µL aliquot of the biological sample (e.g., plasma), add a known amount of the

Efinaconazole-d4 internal standard working solution.

Add a protein precipitation agent (e.g., 300 µL of acetonitrile).

Vortex the mixture for 1 minute.

Centrifuge the sample at high speed (e.g., 10,000 rpm for 10 minutes) to pellet the

precipitated proteins.
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Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Analysis

Liquid Chromatography (LC) System: A high-performance liquid chromatography system.

Column: A suitable C18 reversed-phase column (e.g., Thermo Hypersil Gold 100 mm x 2.1

mm, 1.9 µm).[8]

Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile

phase B (e.g., methanol or acetonitrile).

Flow Rate: A typical flow rate would be in the range of 0.2-0.5 mL/min.

Mass Spectrometer (MS): A tandem mass spectrometer equipped with an electrospray

ionization (ESI) source operating in positive ion mode.

Detection: Monitor the specific precursor-to-product ion transitions for both Efinaconazole

and Efinaconazole-d4.

5. Data Analysis

Construct a calibration curve by plotting the peak area ratio of Efinaconazole to

Efinaconazole-d4 against the concentration of the calibration standards.

Determine the concentration of Efinaconazole in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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LC-MS/MS Experimental Workflow for Efinaconazole Quantification
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Caption: A typical workflow for quantifying Efinaconazole.
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Logical Relationship: Analyte and Internal Standard
In quantitative mass spectrometry, a stable isotope-labeled internal standard, such as

Efinaconazole-d4, is the gold standard. It is chemically identical to the analyte (Efinaconazole)

but has a different mass due to the incorporation of heavy isotopes (deuterium). This mass

difference allows the mass spectrometer to distinguish between the analyte and the internal

standard. The key advantage is that the internal standard co-elutes with the analyte during

chromatography and experiences similar ionization effects and potential matrix interferences.

By measuring the ratio of the analyte's signal to the internal standard's signal, any variations in

sample preparation, injection volume, and instrument response can be normalized, leading to

highly accurate and precise quantification.
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Caption: Analyte and internal standard relationship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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